Cas no 42946-19-0 (9,10-Dioxo-9,10-dihydro-anthracene-2,6-dicarboxylic acid)

• Product Name: 9,10-Dioxo-9,10-dihydro-anthracene-2,6-dicarboxylic acid
• CAS No: 42946-19-0
• MF: C₁₆H₈O₆
• MW: 296.23112487793
• MDL: MFCD00402178
• CID: 2182833
• PubChem ID: 3918212
• Update Time: 2025-07-21

9,10-Dioxo-9,10-dihydro-anthracene-2,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9,10-Dioxo-9,10-dihydro-anthracene-2,6-dicarboxylic acid
• DB-264226
• SB37168
• Z56765792
• MFCD00402178
• 9,10-dioxoanthracene-2,6-dicarboxylic Acid
• C16H8O6
• SCHEMBL598301
• SR-01000026061
• 42946-19-0
• G63836
• anthraquinone-2,6-di-carboxylic acid
• ZUTFCPOKQHJATC-UHFFFAOYSA-N
• AKOS001036860
• SR-01000026061-1
• CS-0341271
• Anthraquinone-2,6-dicarboxylic acid
• 9,10-Dioxo-9,10-dihydroanthracene-2,6-dicarboxylic acid
• 9,10-Dioxo-9,10-dihydroanthracene-2,6-dicarboxylicacid

• MDL： MFCD00402178
• Inchi： 1S/C16H8O6/c17-13-9-3-1-7(15(19)20)5-11(9)14(18)10-4-2-8(16(21)22)6-12(10)13/h1-6H,(H,19,20)(H,21,22)
• InChI Key： ZUTFCPOKQHJATC-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C(=O)O)=CC=2C(C2C=CC(C(=O)O)=CC=21)=O

Computed Properties

• Exact Mass: 296.03208797g/mol
• Monoisotopic Mass: 296.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids

Additional information on 9,10-Dioxo-9,10-dihydro-anthracene-2,6-dicarboxylic acid

Introduction to 9,10-Dioxo-9,10-dihydro-anthracene-2,6-dicarboxylic Acid (CAS No. 42946-19-0)

9,10-Dioxo-9,10-dihydro-anthracene-2,6-dicarboxylic acid, with the chemical identifier CAS No. 42946-19-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This tricarboxylic acid derivative of anthracene has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and material science. The presence of two carboxylic acid groups at the 2 and 6 positions, along with a dioxo (C=O) functionality at the 9 and 10 positions, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure is characterized by a rigid aromatic core, which contributes to its stability and reactivity. The anthracene backbone provides a platform for various functionalization strategies, enabling the synthesis of derivatives with tailored properties. These derivatives have shown promise in several areas, including anticancer agents, photodynamic therapy (PDT) applications, and as intermediates in the synthesis of more complex molecules.

In recent years, 9,10-Dioxo-9,10-dihydro-anthracene-2,6-dicarboxylic acid has been extensively studied for its pharmacological potential. Researchers have explored its derivatives as inhibitors of key enzymes involved in cancer progression. For instance, certain anthracene-based compounds have demonstrated inhibitory effects on kinases and other targets relevant to tumor growth and metastasis. The carboxylic acid groups in the molecule allow for facile coupling with amines or other nucleophiles, facilitating the development of prodrugs or conjugates that enhance bioavailability or target specificity.

The dioxo group at the 9 and 10 positions introduces a region of high electrophilicity, making it susceptible to nucleophilic attack. This feature has been exploited in designing molecules that can undergo selective reactions under controlled conditions. Such reactivity is particularly useful in drug discovery pipelines where precise molecular modifications are required to optimize potency and selectivity.

Moreover, the compound's ability to absorb light in the UV-visible spectrum has opened avenues for applications in photodynamic therapy. Anthracene derivatives are known for their strong absorption properties, which can be harnessed to generate reactive oxygen species upon irradiation with light. These species can then induce oxidative damage in target cells, making the compound a candidate for treating various malignancies and inflammatory conditions.

Recent advances in computational chemistry have also contributed to a deeper understanding of 9,10-Dioxo-9,10-dihydro-anthracene-2,6-dicarboxylic acid's behavior. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches are complemented by experimental validations using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors like anthraquinone or anthracene. Key steps include oxidation to introduce the dioxo group followed by carboxylation at the desired positions. Advances in synthetic methodologies have improved yields and purity levels, making it more accessible for research purposes.

In conclusion,9,10-Dioxo-9,10-dihydro-anthracene-2,6-dicarboxylic acid (CAS No. 42946-19-0) represents a valuable building block in pharmaceutical chemistry. Its unique structural features and reactivity profile make it suitable for diverse applications ranging from drug development to materials science. As research continues to uncover new therapeutic possibilities and synthetic strategies，this compound is poised to remain a cornerstone in medicinal chemistry investigations.